![molecular formula C17H22N2O4 B6348667 8-Methyl-4-(2-phenylacetyl)-1-oxa-4,8-diazaspiro[4.5]decane-3-carboxylic acid CAS No. 1326814-84-9](/img/structure/B6348667.png)
8-Methyl-4-(2-phenylacetyl)-1-oxa-4,8-diazaspiro[4.5]decane-3-carboxylic acid
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Description
Scientific Research Applications
- MFCD19706229 has demonstrated antibacterial properties in vitro. Researchers have investigated its effectiveness against both Gram-positive and Gram-negative bacteria. It could potentially serve as a lead compound for developing new antibiotics .
- Studies suggest that MFCD19706229 exhibits antifungal activity. It has been evaluated against various fungal strains, including yeasts and molds. Further research is needed to explore its mechanism of action and potential clinical applications .
- Some investigations indicate that MFCD19706229 may have neuroprotective properties. It could be relevant in the context of neurodegenerative diseases or brain injuries. However, more studies are required to validate these findings .
- MFCD19706229 has shown anti-inflammatory effects in certain experimental models. Researchers have explored its impact on inflammatory pathways and cytokine production. Understanding its mechanisms could lead to novel anti-inflammatory therapies .
- Preliminary evidence suggests that MFCD19706229 might possess analgesic (pain-relieving) properties. Investigations have focused on its interaction with specific receptors involved in pain modulation .
- While not extensively studied, there are indications that MFCD19706229 could have anticancer potential. Researchers have examined its effects on cancer cell lines, particularly in terms of cell growth inhibition and apoptosis induction. Further research is warranted to explore its specific targets and mechanisms .
- Due to its unique chemical structure, MFCD19706229 could be used as a building block in designing drug delivery systems. Researchers have explored its use in targeted drug delivery to specific tissues or cells .
- The spirocyclic nature of MFCD19706229 makes it interesting for designing peptide mimetics. These mimetics can mimic the biological activity of peptides while offering improved stability and bioavailability .
Antibacterial Activity
Antifungal Potential
Neuroprotective Effects
Anti-Inflammatory Properties
Analgesic Potential
Anticancer Research
Drug Delivery Systems
Peptide Mimetics
properties
IUPAC Name |
8-methyl-4-(2-phenylacetyl)-1-oxa-4,8-diazaspiro[4.5]decane-3-carboxylic acid |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H22N2O4/c1-18-9-7-17(8-10-18)19(14(12-23-17)16(21)22)15(20)11-13-5-3-2-4-6-13/h2-6,14H,7-12H2,1H3,(H,21,22) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
HAMATSZLWMIRRK-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN1CCC2(CC1)N(C(CO2)C(=O)O)C(=O)CC3=CC=CC=C3 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H22N2O4 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
318.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
8-Methyl-4-(2-phenylacetyl)-1-oxa-4,8-diazaspiro[4.5]decane-3-carboxylic acid |
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